Cas no 1111174-90-3 (N-(2H-1,3-benzodioxol-5-yl)-2-[(2-ethylquinazolin-4-yl)oxy]acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-[(2-ethylquinazolin-4-yl)oxy]acetamide
• CAS No: 1111174-90-3
• MF: C₁₉H₁₇N₃O₄
• MW: 351.355984449387
• CID: 5432521
• Update Time: 2025-06-09

N-(2H-1,3-benzodioxol-5-yl)-2-[(2-ethylquinazolin-4-yl)oxy]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-2-(2-ethylquinazolin-4-yl)oxyacetamide
• N-(2H-1,3-benzodioxol-5-yl)-2-[(2-ethylquinazolin-4-yl)oxy]acetamide

• Inchi： 1S/C19H17N3O4/c1-2-17-21-14-6-4-3-5-13(14)19(22-17)24-10-18(23)20-12-7-8-15-16(9-12)26-11-25-15/h3-9H,2,10-11H2,1H3,(H,20,23)
• InChI Key： MUFZTJUYKNHBKH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)COC1=C2C(=NC(CC)=N1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-[(2-ethylquinazolin-4-yl)oxy]acetamide

Professional Introduction to N-(2H-1,3-benzodioxol-5-yl)-2-[(2-ethylquinazolin-4-yl)oxy]acetamide and CAS No. 1111174-90-3

N-(2H-1,3-benzodioxol-5-yl)-2-[(2-ethylquinazolin-4-yl)oxy]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1111174-90-3, represents a fusion of two distinct pharmacophoric moieties: a benzodioxole scaffold and an ethylquinazoline moiety, both of which are known for their involvement in various biological processes and therapeutic applications.

The benzodioxole moiety, often referred to as a diphenyl ether derivative, is a structural motif that has been extensively studied for its pharmacological properties. It is commonly found in natural products and synthetic drugs, where it contributes to activities such as anti-inflammatory, antiviral, and antimicrobial effects. The specific substitution pattern at the 5-position of the benzodioxole ring in this compound enhances its potential interactions with biological targets, making it a promising candidate for further investigation.

Complementing the benzodioxole core is the ethylquinazoline moiety, which is a derivative of quinazoline—a heterocyclic compound that has been widely explored for its role in inhibiting kinases and other enzymes involved in cancer progression. The introduction of an ethyl group at the 2-position of the quinazoline ring adds an additional layer of complexity to the molecule, potentially influencing its solubility, bioavailability, and metabolic stability. This combination of pharmacophores in N-(2H-1,3-benzodioxol-5-yl)-2-[(2-ethylquinazolin-4-yl)oxy]acetamide suggests a multifaceted mechanism of action that could be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high accuracy. Studies have indicated that the benzodioxole and ethylquinazoline moieties may interact with proteins involved in signal transduction pathways, potentially modulating processes such as cell growth, differentiation, and apoptosis. These findings are particularly intriguing given the growing interest in targeting these pathways for the treatment of chronic diseases.

In vitro studies have begun to elucidate the pharmacological profile of N-(2H-1,3-benzodioxol-5-yl)-2-[(2-ethylquinazolin-4-yl)oxy]acetamide. Initial results suggest that the compound exhibits moderate affinity for certain kinases, with potential inhibitory effects that could be relevant in oncology research. Additionally, preliminary toxicity assays have shown promising safety profiles, indicating that further development may be warranted. These early findings underscore the importance of this compound as a lead structure for drug discovery efforts.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-2-[(2-ethylquinazolin-4-yl)oxy]acetamide represents a significant achievement in organic chemistry due to its complex architecture. The synthetic route involves multiple steps, including functional group transformations and regioselective reactions, which highlight the expertise required to construct such a molecule. The successful synthesis not only demonstrates the versatility of modern synthetic methodologies but also provides a platform for generating analogs with tailored properties.

The growing body of evidence supporting the therapeutic potential of N-(2H-1,3-benzodioxol-5-yl)-2-[(2ethylquinazolin4 yl)oxy acetamide] has spurred interest among academic and industrial researchers. Collaborative efforts between chemists and biologists are now focused on optimizing synthetic routes, improving yields, and exploring new applications for this compound. As our understanding of its mechanism of action continues to evolve, it is likely that this molecule will play an increasingly important role in future drug development pipelines.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) is essential for maximizing the therapeutic potential of N-(2H1 3benzodioxol5 yl) strong > - 22[ (< strong > 22 eth ylquin azolin4 yl oxy ) acet amide strong >). These approaches allow researchers to rapidly identify new leads and refine existing ones based on detailed structural information. By leveraging these tools, scientists can accelerate the discovery process and bring novel therapeutics to market more efficiently.

In conclusion，N-(< strong > 21 31benz od ox o l5 yl strong > ) - 22[ (< strong > 22 eth ylqu in az o lin4 yl oxy ) ac eta mide strong >] (CAS No.< strong >11 11174 -90 -3 strong >) is a structurally intricate compound with significant promise in pharmaceutical research。 Its unique combination of pharmacophores， coupled with preliminary evidence of biological activity， makes it an attractive candidate for further investigation。 As research progresses， this molecule is poised to contribute valuable insights into disease mechanisms and therapeutic strategies， ultimately benefiting patients worldwide。